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Compound of Interest

Compound Name: Tersolisib
CAS No.: 2883540-92-7
Cat. No.: B15542504
Get Quote
. J

For researchers and drug development professionals, ensuring the safe handling and disposal
of potent compounds like Tersolisib is paramount for laboratory safety and environmental
protection. Adherence to proper disposal protocols mitigates risks and ensures compliance with
regulatory standards. This guide provides essential, step-by-step instructions for the proper
disposal of Tersolisib, promoting a secure research environment.

Tersolisib, an orally bioavailable inhibitor of the PI3Ka signaling pathway, is classified as a
potent compound for cancer research.[1][2] As with many antineoplastic agents, it is crucial to
handle its waste as hazardous.[3] The primary method for the disposal of such compounds is
through a licensed hazardous waste management service, which typically utilizes high-

temperature incineration.[4]

Key Disposal Procedures at a Glance

To facilitate quick reference, the following table summarizes the critical steps for the proper
disposal of Tersolisib waste.
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Stage

Key Action

Detailed Instructions

1. Segregation

Isolate all Tersolisib-

contaminated waste.

This includes unused or
expired powder/solutions,
empty vials, contaminated
labware (pipette tips, tubes),
and personal protective
equipment (PPE).[4]

2. Packaging

Use designated hazardous

waste containers.

Solid waste should be placed
in a sealed primary container,
then into a rigid, leak-proof
hazardous waste container.
Liquid waste requires a
compatible, shatter-resistant
container. Sharps must go into

a designated sharps container.

[3]4]

3. Labeling

Clearly label all waste

containers.

Labels should include
"Tersolisib Waste," "Hazardous
Waste," and any other
identifiers required by your
institution and local

regulations.[5]

4. On-Site Storage

Store waste in a secure,

designated area.

The storage area should be
well-ventilated, with access
restricted to authorized
personnel. Do not mix with

incompatible waste streams.[4]

5. Final Disposal

Arrange for professional waste

collection.

Contact your institution's
Environmental Health and
Safety (EHS) office to
schedule a pickup by a
licensed hazardous waste

disposal service.[3]
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Detailed Experimental Protocol for Tersolisib Waste
Management

The following protocol outlines the detailed methodology for the safe disposal of Tersolisib and
associated contaminated materials.

1. Waste ldentification and Segregation:

At the point of generation, identify and separate all materials that have come into contact
with Tersolisib. This includes:

o Solid Waste: Unused or expired Tersolisib powder, contaminated PPE (gloves, lab coats,
shoe covers), bench paper, and plasticware (e.g., pipette tips, centrifuge tubes).

o Liquid Waste: Unused Tersolisib solutions, solvents used to dissolve the compound (such
as DMSO), and contaminated media.[6][7]

o Sharps Waste: Needles, syringes, and contaminated glass vials or slides.
2. Packaging of Waste:
e Solid Waste:

o Place all solid, non-sharp waste into a primary, sealable plastic bag.

o Securely seal the bag.

o Place the sealed bag into a secondary, rigid, and leak-proof hazardous waste container.
This container is often color-coded (e.g., yellow or black) and designated for cytotoxic or
chemical waste.[3][4]

e Liquid Waste:
o Collect all liquid waste in a compatible, leak-proof, and shatter-resistant container.
o Ensure the container is properly capped and does not leak when inverted.

o Do not overfill the container; leave adequate headspace for expansion.
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Sharps Waste:

o Immediately place all contaminated sharps into a designated, puncture-resistant sharps
container.[3]

o Do not recap, bend, or break needles.

. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled.

The label should include:

o

The words "Hazardous Waste."

The full chemical name: "Tersolisib Waste."

[¢]

[¢]

The primary hazard(s) (e.g., "Cytotoxic," "Toxic").

The date the waste was first added to the container.

[e]

o

The name of the principal investigator and the laboratory location.

. On-Site Storage of Waste:

Store all packaged and labeled Tersolisib waste in a designated, secure, and well-ventilated
area.

This area should be clearly marked with a hazardous waste warning sign.

Access to this storage area should be restricted to authorized personnel.

Segregate Tersolisib waste from other incompatible waste streams to prevent chemical
reactions.[4]

. Final Disposal:

Once a waste container is full or is no longer being used, contact your institution's
Environmental Health & Safety (EHS) department.
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» Follow their specific procedures to arrange for a hazardous waste pickup.[3]
» Do not dispose of Tersolisib waste down the drain or in the regular trash.[5]

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the Tersolisib disposal process, from waste
generation to final removal from the laboratory.
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Caption: Workflow for the safe disposal of Tersolisib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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